4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride
Overview
Description
4-(Azetidin-3-yl)-2,6-dichloropyridine hydrochloride (4-A-2,6-DCP) is a synthetic organic compound derived from pyridine. It is a colorless solid that is soluble in water and has a wide range of potential applications in the fields of chemistry, biochemistry, and pharmacology. 4-A-2,6-DCP is a versatile compound with a wide range of applications in various scientific fields due to its unique properties. It has been extensively studied for its potential as a drug, as a chemical intermediate, and as a reagent in various organic reactions.
Scientific Research Applications
4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride has a wide range of potential applications in scientific research. It has been used in the synthesis of various pharmaceuticals, including anticonvulsants, antipsychotics, and anti-inflammatory drugs. It has also been used as a reagent in organic synthesis and as a catalyst in various organic reactions. In addition, it has been used in the synthesis of organic compounds with potential therapeutic applications, such as anti-cancer drugs and anti-bacterial agents.
Mechanism of Action
4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride has a variety of mechanisms of action. It has been shown to interact with various proteins, enzymes, and receptors, leading to a variety of biological effects. For example, it has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins, which are important mediators of inflammation. In addition, it has been shown to interact with various receptors, including the serotonin, dopamine, and norepinephrine receptors, leading to changes in neurotransmitter levels and potentially influencing mood and behavior.
Biochemical and Physiological Effects
4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins, leading to anti-inflammatory effects. It has also been found to interact with various receptors, leading to changes in neurotransmitter levels and potentially influencing mood and behavior. In addition, it has been found to have anti-bacterial and anti-cancer effects in laboratory studies.
Advantages and Limitations for Lab Experiments
4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. In addition, it is a versatile compound with a wide range of potential applications in various scientific fields. However, it also has some limitations. For example, it is a relatively unstable compound and is prone to degradation when exposed to light or heat.
Future Directions
There are a number of potential future directions for 4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride research. One potential area of research is the development of new synthetic methods for the production of 4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride. In addition, further research could be done on the biochemical and physiological effects of 4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride, as well as on the potential therapeutic applications of the compound. Finally, further research could be done to explore the potential uses of 4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride in organic synthesis and as a catalyst in various organic reactions.
Synthesis Methods
4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride can be synthesized by a variety of methods. The most common method is the reaction of pyridine with 2,6-dichloropyridine in the presence of an acid catalyst. This reaction produces the desired compound in high yield and purity. Other methods of synthesis include the reaction of 2,6-dichloropyridine with an amine such as ethylamine or propylamine, or the reaction of 2,6-dichloropyridine with an aldehyde or ketone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(azetidin-3-yl)-2,6-dichloropyridine hydrochloride involves the reaction of 2,6-dichloropyridine with azetidine in the presence of a suitable catalyst and subsequent hydrochloride salt formation.", "Starting Materials": [ "2,6-dichloropyridine", "azetidine", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,6-dichloropyridine in a suitable solvent.", "Step 2: Add azetidine to the reaction mixture and stir at a suitable temperature in the presence of a catalyst.", "Step 3: Isolate the product by filtration or extraction.", "Step 4: Dissolve the product in hydrochloric acid to form the hydrochloride salt.", "Step 5: Isolate the final product by filtration or crystallization." ] } | |
CAS RN |
2007916-41-6 |
Molecular Formula |
C8H9Cl3N2 |
Molecular Weight |
239.5 |
Purity |
95 |
Origin of Product |
United States |
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